5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide

• IUPAC Name: 5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide
• InChI: InChI=1S/C16H16ClN3O2S/c1-4-20(13-8-6-5-7-9-13)23(21,22)16-14(10-18)11(2)15(17)12(3)19-16/h5-9H,4H2,1-3H3
• InChI Key: BSQQOBJFMIAEAM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=NC(=C(C(=C2C#N)C)Cl)C
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide, also known as CP-690,550, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have potent immunosuppressive effects, making it a promising candidate for the treatment of autoimmune diseases and transplant rejection.

Mechanism of Action

5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide works by inhibiting the activity of Janus kinase (JAK), a key signaling molecule involved in the immune response. By blocking JAK activity, 5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide prevents the activation of immune cells and the release of pro-inflammatory cytokines, thereby reducing inflammation and suppressing the immune response.
Biochemical and Physiological Effects:
5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide has been shown to have potent immunosuppressive effects, reducing the activity of various immune cells and cytokines. It has also been shown to reduce inflammation and prevent tissue damage in animal models of autoimmune disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide in lab experiments is its potent immunosuppressive effects, which make it a useful tool for studying the immune response in various disease models. However, its specificity for JAK inhibition may limit its usefulness in studying other signaling pathways or cellular processes.

Future Directions

There are several potential future directions for research on 5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide. One area of interest is the development of more selective JAK inhibitors that target specific isoforms of the enzyme. Another potential direction is the investigation of 5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide in combination with other immunosuppressive drugs for the treatment of autoimmune diseases. Finally, there is ongoing research into the potential use of 5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide in preventing transplant rejection and improving outcomes in transplant patients.

Scientific Research Applications

5-chloro-3-cyano-N-ethyl-4,6-dimethyl-N-phenylpyridine-2-sulfonamide has been extensively studied for its potential therapeutic applications in various autoimmune diseases, including rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. It has also been investigated for its potential use in preventing transplant rejection.